Benzo[b]thiophen-2-ylmethanamine

Specification

• CAS No.: 6314-43-8
• Molecular Formula: C9H9NS
• Molecular Weight: 163.24 g/mol
• IUPAC Name: 1-benzothiophen-2-ylmethanamine
• Standard InChI: InChI=1S/C9H9NS/c10-6-8-5-7-3-1-2-4-9(7)11-8/h1-5H,6,10H2
• Standard InChI Key: WKYFWFHTABURGB-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=C(S2)CN
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)CN

Introduction

Benzo[b]thiophen-2-ylmethanamine is a chemical compound with the CAS number 6314-43-8. It belongs to the class of benzothiophenes, which are aromatic heterocyclic compounds containing a sulfur atom. This compound is specifically a derivative of benzothiophene, where an amino group is attached to the methylene bridge at the 2-position of the benzothiophene ring.

Storage and Handling

Benzo[b]thiophen-2-ylmethanamine should be stored in a dark place under an inert atmosphere at a temperature range of 2-8°C. It is classified as a dangerous substance with a UN number of 3259 and falls under Class 8, Packing Group III, indicating it is corrosive.

Synthesis and Applications

While specific synthesis methods for Benzo[b]thiophen-2-ylmethanamine are not detailed in the available literature, compounds within the benzothiophene class are often synthesized through various organic reactions, such as the reaction of benzothiophene derivatives with amines or through the use of boronic acids in Suzuki coupling reactions.

Safety and Hazard Information

Benzo[b]thiophen-2-ylmethanamine is classified as a dangerous substance due to its corrosive properties. The hazard statements include H314 (causes severe skin burns and eye damage), and the precautionary statements include P280 (wear protective gloves/eye protection/face protection), P305+P351+P338 (if in eyes: rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing), and P310 (immediately call a poison center or doctor/physician).